2-(4-acetylphenyl)-4-(cyclopropylmethyl)-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione

• IUPAC Name: 2-(4-acetylphenyl)-4-(cyclopropylmethyl)-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C19H18N2O4S/c1-13(22)15-8-10-16(11-9-15)21-19(23)20(12-14-6-7-14)17-4-2-3-5-18(17)26(21,24)25/h2-5,8-11,14H,6-7,12H2,1H3
• InChI Key: OQARAYFDSFOSRN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4CC4
• Molecular Formula: C19H18N2O4S
• Molecular Weight: 370.4 g/mol
• CAS No.: 2640899-35-8

Description

This compound belongs to the benzothiadiazine class, characterized by a 1λ⁶,2,4-benzothiadiazine core with sulfonyl and trione functional groups. The substituents at positions 2 and 4—4-acetylphenyl and cyclopropylmethyl, respectively—are critical to its physicochemical and biological properties. The acetyl group enhances polarity and hydrogen-bonding capacity, while the cyclopropylmethyl group contributes to steric bulk and metabolic stability .

Biological Activity

The compound 2-(4-acetylphenyl)-4-(cyclopropylmethyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione is a member of the benzothiadiazine class of compounds, which have gained attention for their diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its pharmacological effects, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula : C17H16N2O4S
• Molecular Weight : 344.4 g/mol
• IUPAC Name : 2-(4-acetylphenyl)-4-(cyclopropylmethyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione

Biological Activity Overview

The biological activity of 2-(4-acetylphenyl)-4-(cyclopropylmethyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione has been investigated in various studies. Key findings include:

Antimicrobial Activity

Research indicates that benzothiadiazine derivatives exhibit significant antimicrobial properties. A study demonstrated that similar compounds showed inhibition against various bacterial strains and fungi. The specific activity of this compound against pathogens remains to be fully elucidated but suggests potential as an antimicrobial agent .

Anti-inflammatory Effects

Benzothiadiazines are known for their anti-inflammatory properties. A related compound was shown to inhibit cyclooxygenase (COX) enzymes in vitro. The inhibition of COX enzymes leads to decreased production of pro-inflammatory mediators such as prostaglandins. This suggests that 2-(4-acetylphenyl)-4-(cyclopropylmethyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione may possess similar anti-inflammatory effects .

The mechanisms underlying the biological activity of this compound are not yet fully understood. However, it is hypothesized that the benzothiadiazine core interacts with various biological targets:

• COX Inhibition : As mentioned earlier, inhibition of COX enzymes could be a significant mechanism by which this compound exerts its anti-inflammatory effects.
• Calcium Channel Modulation : Some studies suggest that benzothiadiazines may influence calcium channel activity, affecting muscle contraction and neurotransmitter release.

Study 1: Antimicrobial Efficacy

In a comparative study assessing the antimicrobial efficacy of several benzothiadiazine derivatives against common pathogens (e.g., Staphylococcus aureus, Escherichia coli), derivatives exhibited varying degrees of inhibition. The specific performance of 2-(4-acetylphenyl)-4-(cyclopropylmethyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione was not reported but aligns with the observed trends in related compounds .

Study 2: Anti-inflammatory Activity

A recent investigation into the anti-inflammatory properties of benzothiadiazine derivatives revealed that certain structural modifications enhanced COX inhibitory activity. While specific data for our compound is lacking, it is reasonable to infer similar potential based on structural analogs .

Data Summary Table

Biological Activity	Effect	Reference
Antimicrobial	Inhibition against bacteria and fungi
Anti-inflammatory	COX inhibition leading to reduced inflammation

Comparison with Similar Compounds

Comparison with Similar Benzothiadiazine Derivatives

Structural Modifications and Substituent Effects

Key structural analogs differ in substituents at positions 2 and 4, which influence solubility, bioavailability, and target interactions.

Table 1: Substituent Comparison

Compound Name (IUPAC)	Position 2 Substituent	Position 4 Substituent	Molecular Weight (g/mol)	Key Properties
Target Compound	4-Acetylphenyl	Cyclopropylmethyl	~437.5*	High polarity, moderate lipophilicity
2-(4-Chloro-2-methylphenyl)-4-ethyl-...	4-Chloro-2-methylphenyl	Ethyl	~395.9	Lipophilic, electron-withdrawing Cl
4-[(2-Chlorophenyl)methyl]-2-(3,4-dimethylphenyl)-...	3,4-Dimethylphenyl	2-Chlorophenylmethyl	~469.0	High steric bulk, lipophilic
2-[(4-Methoxyphenyl)methyl]-4-({4-oxo-4H-pyrido...	4-Methoxyphenylmethyl	Pyrido-pyrimidinylmethyl	~533.6	Bulky, polarizable π-system
4-[(4-Chlorophenyl)methyl]-2-(4-methoxyphenyl)-...	4-Methoxyphenyl	4-Chlorophenylmethyl	~456.9	Balanced polarity, Cl for stability

*Calculated based on molecular formula.

Physicochemical and Pharmacokinetic Properties

• Solubility : The acetyl group in the target compound improves water solubility compared to purely lipophilic substituents (e.g., chlorophenyl or methylphenyl in ). However, cyclopropylmethyl slightly reduces solubility relative to methoxy groups .
• Bioavailability : Analogous benzothiadiazines with polar groups (e.g., methoxy or acetyl) exhibit bioavailability scores of ~0.55–0.56, similar to drug-like compounds in . Lipophilic derivatives (e.g., chlorophenyl) may have lower bioavailability due to poor absorption .